Cas no 2126177-76-0 (3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride)

• Product Name: 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride
• CAS No: 2126177-76-0
• MDL: MFCD30751418
• CID: 4639402
• Update Time: 2025-06-20

3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride

• MDL： MFCD30751418

Additional information on 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride

Introduction to 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride (CAS No. 2126177-76-0)

3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2126177-76-0, belongs to the class of heterocyclic amines and exhibits a complex structural framework that makes it a promising candidate for various biochemical applications. The presence of both bromine and amine functional groups in its molecular structure enhances its utility as a key intermediate in the synthesis of more complex pharmacological agents.

The molecular structure of 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride consists of a fused bicyclic system, specifically a cyclopentane ring attached to a pyridine ring. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The bromine substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct more intricate molecular architectures.

The amine group at the 7-position serves as a nucleophilic center, enabling the compound to participate in various chemical transformations that are essential for medicinal chemistry. Specifically, this amine can be alkylated, acylated, or converted into other functional groups, making it a versatile building block for the synthesis of novel therapeutic agents. The dihydrochloride salt form of this compound enhances its solubility in aqueous media, which is a crucial factor for both in vitro and in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride due to its structural similarity to known bioactive molecules. Research studies have demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and signal transduction. The bromine moiety allows for further derivatization to create molecules with enhanced binding affinity and selectivity towards specific biological targets.

One notable application of 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of this compound through strategic functional group interconversions, researchers have been able to develop potent inhibitors that can modulate kinase activity. These inhibitors have shown preclinical efficacy in models of cancer and inflammatory diseases, highlighting the therapeutic potential of this scaffold.

The synthesis of 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of the cyclopent[b]pyridine core through cyclization reactions followed by selective bromination at the 3-position. The introduction of the amine group is achieved through reductive amination or other nucleophilic substitution reactions. Finally, conversion to the dihydrochloride salt is performed to improve stability and solubility.

The chemical properties of 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride make it an attractive candidate for further exploration in drug discovery programs. Its ability to undergo diverse chemical transformations allows medicinal chemists to generate libraries of derivatives with tailored pharmacological properties. Additionally, its structural features provide opportunities for optimization to improve bioavailability and reduce off-target effects.

Recent advances in computational chemistry have also facilitated the study of 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride by enabling virtual screening and molecular docking studies. These computational approaches have helped researchers identify potential binding modes with target proteins and predict the efficacy of derived compounds before experimental validation. Such methodologies are particularly valuable in reducing the time and cost associated with traditional high-throughput screening methods.

In conclusion,3-bromo-5H,6H,7H-cyclopenta[b]pyridin-7-amine dihydrochloride (CAS No. 2126177-76-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound，its importance in drug discovery is expected to grow further.